Cas no 2229537-77-1 (tert-butyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperazine-1-carboxylate
• CAS No: 2229537-77-1
• MF: C₁₈H₃₂N₂O₂
• MW: 308.458885192871
• CID: 6158529
• PubChem ID: 165710473
• Update Time: 2025-10-24

tert-butyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperazine-1-carboxylate
• tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate
• 2229537-77-1
• EN300-1888614

• Inchi： 1S/C18H32N2O2/c1-17(2,3)22-16(21)20-9-8-19-15(11-20)13-7-6-12-10-14(13)18(12,4)5/h12-15,19H,6-11H2,1-5H3
• InChI Key： HUNBPXSRTSRADH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 308.246378268g/mol
• Monoisotopic Mass: 308.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperazine-1-carboxylate

tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2229537-77-1, known as tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and piperazine moiety, which contribute to its potential applications in drug design and material science.

tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The bicyclo[3.1.1]heptane system introduces a rigid and bulky structure, which can enhance the molecule's stability and bioavailability when used in drug design. The tert-butyl group further adds to the molecule's steric hindrance, potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry due to their ability to mimic natural product frameworks and interact with biological targets effectively. For instance, researchers have explored the use of similar compounds in the development of kinase inhibitors and GPCR modulators, which are critical in treating various diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. The use of advanced catalytic methods has enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research purposes.

In terms of applications, this compound has shown promise in preclinical studies as a lead molecule for drug development. Its unique structure allows for extensive chemical modification, enabling researchers to explore various substitution patterns and optimize its pharmacological properties.

Moreover, the bicyclo[3.1.1]heptane system has been recognized for its role in enhancing the bioavailability of drugs by reducing metabolic liabilities and improving absorption rates in vivo. This makes tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate a valuable tool in the design of next-generation therapeutics.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with biological targets. By employing molecular docking studies and quantum mechanical calculations, researchers have been able to predict binding affinities and optimize the molecule's structure for specific therapeutic applications.

In conclusion, tert-butyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperazine-1-carboxylate represents a significant advancement in organic synthesis and drug discovery research due to its unique structural features and potential applications in treating various diseases.